tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-fluorophenyl)sulfonylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23FN2O4S/c1-16(2,3)23-15(20)19-9-7-13(8-10-19)18-24(21,22)14-6-4-5-12(17)11-14/h4-6,11,13,18H,7-10H2,1-3H3
• InChI Key: HGOQZQXMCHUXOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NS(=O)(=O)C2=CC=CC(=C2)F
• Molecular Formula: C16H23FN2O4S
• DSSTOX Substance ID: DTXSID601139092
• Molecular Weight: 358.4 g/mol
• CAS No.: 1233954-86-3

Description

Tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the piperidine family and is commonly used as a synthetic intermediate in the pharmaceutical industry.

Scientific Research Applications

• Synthesis of Key Intermediates : Similar compounds, such as tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, have been synthesized as key intermediates in the production of pharmaceuticals like Vandetanib, showcasing the importance of such intermediates in drug synthesis processes (Min Wang et al., 2015).

• Role in Biologically Active Compounds : Another example includes the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, which serves as an important intermediate in the production of biologically active compounds such as crizotinib (D. Kong et al., 2016).

• Structural and Biological Evaluations : Compounds like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate have been synthesized and characterized, with evaluations including X-ray diffraction studies and biological activity assessments. Such research underscores the value of these intermediates in understanding molecular structures and potential therapeutic applications (C. Sanjeevarayappa et al., 2015).

• Advances in Synthetic Chemistry : The synthesis of related compounds also contributes to the broader field of synthetic chemistry by providing insights into novel synthetic routes, optimization of synthesis processes, and understanding the chemical properties of such intermediates (Binliang Zhang et al., 2018).

Mechanism of Action

Target of Action

Tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate is a precursor used in the manufacture of fentanyl and its analogues . Fentanyl is a potent synthetic opioid that is used as a pain medication and together with other medications for anesthesia .

Mode of Action

These receptors are coupled with G-proteins that open potassium channels and close calcium channels, leading to hyperpolarization and reduced neuronal excitability .

Biochemical Pathways

The compound is involved in the synthesis pathways of fentanyl and its analogues . Fentanyl and its analogues can be manufactured via a variety of different synthesis methods, each of which involves the use of specific precursor chemicals .

Pharmacokinetics

The pharmacokinetics of this compound are not well-studied. As a precursor to fentanyl, its ADME properties would be significantly altered during the synthesis process. Fentanyl, the end product, is known for its high lipid solubility, which allows it to rapidly cross the blood-brain barrier and produce a quick onset of action .

Result of Action

As a precursor in the synthesis of fentanyl, the primary result of the action of this compound is the production of fentanyl. Fentanyl is a potent opioid that produces effects such as analgesia, sedation, nausea, and respiratory depression .

Action Environment

The action environment of this compound is primarily the chemical reactions involved in the synthesis of fentanyl. The efficiency of these reactions can be influenced by various factors such as temperature, pH, and the presence of other chemicals .